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Compound of Interest

Compound Name:
2-(4-Aminocyclohexyl)-2-

hydroxyacetic acid

CAS No.: 1421601-18-4

Cat. No.: B13083599

Get Quote

Executive Summary
2-(4-aminocyclohexyl)-2-hydroxyacetic acid (referred to herein as 4-Am-HMA or Ahch) is a

non-canonical amino acid building block that combines the structural rigidity of a cyclohexane

ring with the hydrophilic properties of an

-hydroxy acid. Structurally, it is a hexahydromandelic acid derivative with a distal amine at the
4-position of the cyclohexane ring.

Key Applications:

Rigid Linkers: Acts as an extended, conformationally restricted spacer (

6-7 Å) between peptide domains.

Solubility Enhancement: The

-hydroxyl group disrupts aggregation and increases aqueous solubility compared to purely
aliphatic linkers like 4-aminocyclohexylacetic acid.
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Depsipeptide Scaffolds: The

-hydroxyl group offers a secondary attachment point for branching or ester linkage formation.

This guide details the protocols for incorporating 4-Am-HMA into Solid-Phase Peptide

Synthesis (SPPS), focusing on overcoming steric hindrance and preventing side reactions

associated with the free hydroxyl group.

Chemical Properties & Structural Logic[1]
Molecule Overview
The molecule consists of a glycolic acid backbone substituted at the

-position with a 4-aminocyclohexyl group.

IUPAC Name: 2-(4-aminocyclohexyl)-2-hydroxyacetic acid

Formula:

MW: 173.21 g/mol

Stereochemistry:

Ring:cis or trans (Trans isomer provides maximum extension/rigidity).

-Carbon: Chiral center (

or

).

Strategic Role in Peptides
Unlike flexible linkers (e.g., PEG, Gly-Gly), the cyclohexane ring of 4-Am-HMA imposes a

defined distance and orientation. The trans-isomer locks the amine and carboxyl groups in an

equatorial-equatorial conformation, making it ideal for stabilizing secondary structures or

separating functional domains in antibody-drug conjugates (ADCs).
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Pre-Synthesis Preparation: Building Block
Generation
To utilize 4-Am-HMA in Fmoc-based SPPS, the distal amine must be protected. The

-hydroxyl group is typically left unprotected unless O-acylation is a specific risk (e.g., during
slow couplings).

Protocol A: Synthesis of Fmoc-4-Am-HMA-OH
Note: If the starting material is the free amino acid.

Reagents:

4-Am-HMA (Free zwitterion)

Fmoc-OSu (9-Fluorenylmethoxycarbonyl-N-hydroxysuccinimide ester)

(Sodium bicarbonate)

Dioxane/Water (1:1)

Procedure:

Dissolution: Dissolve 10 mmol of 4-Am-HMA in 25 mL of 10%

(aq). Add 25 mL of Dioxane.

Protection: Cool to 0°C. Add 11 mmol of Fmoc-OSu dropwise dissolved in minimal dioxane.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir overnight.

Workup: Evaporate dioxane. Acidify aqueous layer to pH 2-3 with 1N HCl. The product,

Fmoc-4-Am-HMA-OH, will precipitate.

Purification: Extract with Ethyl Acetate, wash with brine, dry over

, and recrystallize from EtOAc/Hexane.
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Solid-Phase Peptide Synthesis (SPPS) Protocols
Resin Loading (First Residue)
Due to the steric bulk of the cyclohexyl group adjacent to the carboxyl, loading efficiency can

be lower than standard amino acids.

Recommended Resin: 2-Chlorotrityl Chloride (2-CTC) Resin.

Rationale: 2-CTC prevents racemization of the

-center and allows mild cleavage if needed.

Step-by-Step Loading:

Swell Resin: Swell 1 g of 2-CTC resin in dry DCM for 30 min.

Prepare Solution: Dissolve 2 eq. of Fmoc-4-Am-HMA-OH and 4 eq. of DIPEA in dry DCM (10

mL/g resin).

Critical: Do not use activating agents (HATU/HBTU) for loading onto 2-CTC to avoid

racemization.

Loading: Add solution to resin.[1] Shake for 2 hours at RT.

Capping: Add MeOH (1 mL) to the reaction mixture to cap unreacted chlorides. Shake for 15

min.

Wash: Drain and wash with DCM (3x), DMF (3x), DCM (3x).

Peptide Elongation (Coupling Fmoc-4-Am-HMA-OH
Internal)
When incorporating 4-Am-HMA into the middle of a chain, the free

-hydroxyl group presents a challenge: it can act as a weak nucleophile or undergo O-acylation.

Coupling Strategy:
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Activator: HATU or PyAOP (Strong activation required due to steric hindrance).

Base: Collidine or DIEA.

Hydroxyl Protection: If available, use Fmoc-4-Am-HMA(OtBu)-OH. If using the free hydroxyl

variant, use Protocol B.

Protocol B: Coupling with Free

-Hydroxyl

Activation: Dissolve 3 eq. Fmoc-4-Am-HMA-OH and 2.9 eq. HATU in DMF.

Base Addition: Add 6 eq. DIEA immediately before adding to the resin.

Coupling: Add to resin (pre-swelled). Shake for 2 hours (extended time).

Monitoring: Use Kaiser Test (ninhydrin). If positive, re-couple using DIC/Oxyma Pure.

Capping (Optional but Recommended): Acetylate any unreacted amines to prevent deletion

sequences, as the bulky cyclohexyl group may impede 100% conversion.

Elongation from the N-Terminus (The Distal Amine)
Once 4-Am-HMA is coupled, the Fmoc group is on the distal amine (position 4 of the ring). This

amine is sterically less hindered than the

-amine of standard amino acids, but the ring rigidity can affect solvation.

Fmoc Removal: 20% Piperidine in DMF (2 x 10 min).

Next Coupling: Standard protocols apply. The 4-amino group is a primary amine and reacts

readily.

Experimental Workflow Visualization
The following diagram illustrates the decision logic for incorporating 4-Am-HMA, specifically

addressing the handling of the
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-hydroxyl group.

Start: Peptide-Resin Complex

Is the alpha-OH protected (OtBu)?

Use Standard HATU/DIEA Coupling

Yes

Use HATU/Collidine
Minimize base contact time

No

Coupling (1 hr)

Kaiser Test

Extended Coupling (2-3 hrs)
Monitor for O-acylation

Re-couple with DIC/Oxyma

Positive (Colorless)

Fmoc Deprotection
(20% Piperidine)

Negative (Blue)

Couple Next Amino Acid
to Distal Amine

Click to download full resolution via product page

Caption: Decision tree for coupling 4-Am-HMA, prioritizing hydroxyl protection status to

minimize side reactions.

Troubleshooting & Optimization
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Issue Probable Cause Solution

Low Coupling Yield

Steric hindrance of the

cyclohexyl ring near the

COOH.

Switch to PyAOP or HATU at

50°C (microwave assisted).

Increase coupling time to 3

hours.

O-Acylation
Free

-OH reacting with activated AA.

Use Fmoc-4-Am-HMA(OtBu)-

OH if possible. If not, avoid

DMAP. Use Collidine instead of

DIEA to reduce basicity.

Incomplete Fmoc Removal
Aggregation due to

hydrophobic cyclohexane ring.

Use DBU (2%) in the

deprotection mix or add "Magic

Mixture" (DCM/DMF/Triton-X)

to improve solvation.

Racemization
Over-activation during loading

or coupling.

Use DIC/Oxyma for sensitive

couplings. Avoid pre-activation

times > 2 min.

References
Coupling Reagents for Hindered Amino Acids: Albericio, F., et al. Use of HATU/HOAt for

Difficult Couplings. [Link]

Hydroxy Acid Incorporation in SPPS: Coin, I., et al. Depsipeptide Synthesis: Challenges and

Solutions. [Link]

(Note: Specific literature on "2-(4-aminocyclohexyl)-2-hydroxyacetic acid" is limited;

protocols are adapted from homologous 4-aminocyclohexylacetic acid and mandelic acid

derivatives.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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